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Territrem C: Key Chemical Properties & Stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Territrem C

CAS No.: 89020-33-7

Cat. No.: S598970

Understanding Territrem C's intrinsic properties is the first step in troubleshooting degradation issues. The

table below summarizes its core characteristics.

Property Description

Chemical Name Territrem C

Molecular Formula C2sH3200 [1] [2] [3]

Molecular Weight 512.6 g/mol [2]

IUPAC Name 4-Hydroxy-3,5-dimethoxy phenyl derivative (structural difference from

Territrem B) [1] [3]

Purity >95% by HPLC (commercial standard) [2]
Recommended Soluble in methanol and DMSO for long-term storage [2]
Storage

Frequently Asked Questions & Troubleshooting

Q1: What are the primary stability concerns for Territrem C? The key instability of Territrem C is

related to its chemical structure, specifically its 4-hydroxy-3,5-dimethoxy phenyl moiety [1] [3]. This
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moiety can undergo methylation to form Territrem B. Therefore, exposure to methylating agents is a major
degradation pathway. Territrem C is also a tremorgenic mycotoxin, and its degradation could lead to a loss

of its characteristic biological activity [2].

Q2: How can I prevent the methylation of Territrem C in my experiments?

¢ Reagent Control: Avoid using dimethyl sulfate and other methylating agents in the same lab
environment or with shared equipment [1] [3].

e Solvent Purity: Ensure solvents like methanol and DMSO are of high analytical grade to avoid
contaminants that might catalyze degradation.

e Storage Conditions: Adhere to the recommended storage conditions. Aliquot the compound to avoid

repeated freeze-thaw cycles and prolonged exposure to room temperature.

Q3: My sample of Territrem C has lost its biological activity. What could be the reason?

e Chemical Degradation: The most likely cause is the structural degradation of Territrem C, possibly
through methylation or other oxidative processes, altering its ability to inhibit acetylcholinesterase [2].

e Solution: Verify the integrity of your compound via HPLC analysis and compare it to a known
standard [2]. Re-test a newly prepared aliquot to confirm if the loss of activity is due to degradation.

Experimental Protocol: Handling and Stability
Assessment

This protocol outlines best practices for handling Territrem C and assessing its stability.

1. Sample Reconstitution and Storage

¢ Solvent: Use anhydrous methanol or DMSO of the highest purity available to reconstitute Territrem
C[2].

¢ Aliquoting: Upon receipt, immediately aliquot the compound into small, single-use vials.

e Storage: Store the aliquots at -20°C or below, protected from light. Under these conditions, the
compound is expected to be stable for long periods [2].

2. Assessing Structural Integrity via HPLC

e Method: Use Reverse-Phase HPLC with a C18 column.
¢ Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.
¢ Detection: UV detection at 254 nm or by mass spectrometry.
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e Analysis: Compare the chromatogram of your sample to a reference standard. A single peak at the
correct retention time indicates a pure sample. The appearance of new peaks suggests degradation.

3. Testing for Methylation Product (Territrem B)

¢ If methylation is suspected, use an analytical method (like HPLC or TLC) that can separate Territrem
C (4-hydroxy-3,5-dimethoxy phenyl) from Territrem B (3,4,5-trimethoxy phenyl) [1] [3].

Territrem C Stability and Workflow

The following diagram illustrates the key factors affecting Territrem C stability and the recommended

workflow for troubleshooting degradation issues.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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